Cas no 142373-57-7 (Tert-butyl 4-[4-[4-(2-amino-3-methoxy-3-oxopropyl)phenoxy]butyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-[4-[4-(2-amino-3-methoxy-3-oxopropyl)phenoxy]butyl]piperidine-1-carboxylate
• CAS No: 142373-57-7
• MF: C₂₄H₃₈N₂O₅
• MW: 434.568927288055
• MDL: MFCD30533139
• CID: 2449859
• PubChem ID: 10048566
• Update Time: 2025-05-20

Tert-butyl 4-[4-[4-(2-amino-3-methoxy-3-oxopropyl)phenoxy]butyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid,4-[4-[4-(2-amino-3-methoxy-3-oxopropyl)phenoxy]butyl]-,1,1-dimethylethyl ester, (S)-
• (S)-tert-Butyl 4-(4-(4-(2-amino-3-methoxy-3-oxopropyl)phenoxy)butyl)piperidine-1-carboxylate
• SY128926
• Methyl (S)-2-Amino-3-[4-[4-(1-Boc-4-piperidyl)butoxy]phenyl]propanoate
• tert-butyl 4-[4-[4-[(2S)-2-amino-3-methoxy-3-oxopropyl]phenoxy]butyl]piperidine-1-carboxylate
• Tert-butyl 4-[4-[4-(2-amino-3-methoxy-3-oxopropyl)phenoxy]butyl]piperidine-1-carboxylate
• tert-butyl 4-(4-{4-[(2S)-2-amino-3-methoxy-3-oxopropyl]phenoxy}butyl)piperidine-1-carboxylate
• CS-0013281
• MFCD30533139
• 1-Piperidinecarboxylic acid, 4-[4-[4-[(2S)-2-amino-3-methoxy-3-oxopropyl]phenoxy]butyl]-, 1,1-dimethylethyl ester
• BS-52216
• (S)-tert-Butyl4-(4-(4-(2-amino-3-methoxy-3-oxopropyl)phenoxy)butyl)piperidine-1-carboxylate
• Methyl(S)-2-Amino-3-[4-[4-(1-Boc-4-piperidyl)butoxy]phenyl]propanoate
• 142373-57-7

• MDL： MFCD30533139
• Inchi： 1S/C24H38N2O5/c1-24(2,3)31-23(28)26-14-12-18(13-15-26)7-5-6-16-30-20-10-8-19(9-11-20)17-21(25)22(27)29-4/h8-11,18,21H,5-7,12-17,25H2,1-4H3
• InChI Key： PQYGBOTVMKEBBB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCCCOC2C=CC(=CC=2)CC(C(=O)OC)N)CC1)=O

Computed Properties

• Exact Mass: 434.27807232g/mol
• Monoisotopic Mass: 434.27807232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.1
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 4-[4-[4-(2-amino-3-methoxy-3-oxopropyl)phenoxy]butyl]piperidine-1-carboxylate

Research Brief on Tert-butyl 4-[4-[4-(2-amino-3-methoxy-3-oxopropyl)phenoxy]butyl]piperidine-1-carboxylate (CAS: 142373-57-7)

The compound Tert-butyl 4-[4-[4-(2-amino-3-methoxy-3-oxopropyl)phenoxy]butyl]piperidine-1-carboxylate (CAS: 142373-57-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the piperidine and phenoxy moieties, make it a versatile scaffold for the development of targeted therapies. Researchers have explored its utility in the design of inhibitors for various enzymes and receptors, particularly those involved in neurological and inflammatory disorders.

One of the most notable advancements is the application of this compound in the synthesis of small-molecule modulators of G protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the ability to selectively modulate their activity holds great promise for the treatment of diseases such as Parkinson's, Alzheimer's, and chronic pain. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit high affinity and selectivity for specific GPCR subtypes, suggesting their potential as lead compounds for further optimization.

In addition to its role in GPCR modulation, recent research has also investigated the compound's potential as a building block for the development of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that selectively degrade target proteins by harnessing the ubiquitin-proteasome system. The incorporation of this compound into PROTAC designs has shown promising results in preclinical models, particularly in the context of cancer therapy.

From a synthetic chemistry perspective, advancements in the efficient and scalable production of this compound have been reported. Optimized protocols now allow for higher yields and purity, which are critical for its use in large-scale drug development efforts. These improvements have been achieved through the refinement of reaction conditions and the use of novel catalysts, as detailed in recent publications.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from this scaffold. Issues such as pharmacokinetic properties, metabolic stability, and off-target effects need to be addressed in future studies. However, the ongoing research efforts underscore the compound's potential as a valuable tool in medicinal chemistry and its relevance to the development of next-generation therapeutics.

In conclusion, Tert-butyl 4-[4-[4-(2-amino-3-methoxy-3-oxopropyl)phenoxy]butyl]piperidine-1-carboxylate (CAS: 142373-57-7) represents a promising scaffold with diverse applications in drug discovery. Continued research into its derivatives and their biological activities will likely yield new insights and opportunities for therapeutic intervention. This brief highlights the importance of this compound in current chemical biology research and its potential to contribute to future medical advancements.